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Compound of Interest

Compound Name: 2,2'-Oxybisbutan-1-ol

Cat. No.: B15178004

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,2'-Oxybisbutan-1-ol, also known by its IUPAC name 4,4'-oxybis(butan-1-ol) and as
dibutylene glycol, is a diol ether with a range of applications in chemical synthesis and potential
in the pharmaceutical sciences. Its structure, featuring two primary alcohol functionalities and a
central ether linkage, imparts a unique balance of hydrophilicity and hydrophobicity. This guide
provides a comprehensive review of the available technical data on 2,2'-Oxybisbutan-1-ol,
including its physicochemical properties, synthesis, and known applications, with a focus on its
antimicrobial activity.

Chemical and Physical Properties

2,2'-Oxybisbutan-1-ol is a colorless to light yellow, hygroscopic liquid at room temperature.[1]
Its chemical structure consists of two butanol moieties linked by an ether bond at the 4 and 4'
positions.

Table 1: Physicochemical Properties of 2,2'-Oxybisbutan-1-ol
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Property Value Source

Molecular Formula C8H1803 [1112]

Molecular Weight 162.23 g/mol [1][2]

CAS Number 3403-82-5 [1]
Colorless to light yellow, clear

Appearance o [1]
liquid/oil

Boiling Point 138 °C at 0.6 - 0.8 Torr [1]

_ 0.9999 - 1.01 g/cm3 at 20-26

Density [1]
°C

Flash Point 120 °C

B Slightly soluble in Chloroform
Solubility [1]
and Methanol

Room temperature,

Storage Temperature recommended <15°C under
inert gas
Stability Hygroscopic, Air Sensitive [1]
Synthesis

The primary synthetic route to 2,2'-Oxybisbutan-1-ol is through the acid-catalyzed dehydration
of 1,4-butanediol.[2] This reaction is a classical example of ether synthesis from alcohols.

General Experimental Protocol: Acid-Catalyzed
Dehydration of 1,4-Butanediol

While a detailed, peer-reviewed experimental protocol specifically for 2,2'-Oxybisbutan-1-ol is
not readily available in the searched literature, a general procedure can be outlined based on
the established chemistry for the dehydration of alcohols to form ethers.

Reaction Scheme:
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Figure 1: General reaction scheme for the synthesis of 2,2'-Oxybisbutan-1-ol.
Methodology:

o Reaction Setup: 1,4-butanediol is charged into a round-bottom flask equipped with a reflux
condenser and a magnetic stirrer.

o Catalyst Addition: A suitable acid catalyst, such as sulfuric acid, is cautiously added to the
1,4-butanediol.[2]

e Heating: The reaction mixture is heated to reflux. The temperature and reaction time will
depend on the specific catalyst and its concentration.

o Workup: After cooling, the reaction mixture is typically neutralized with a base.
 Purification: The product is then purified, commonly by distillation under reduced pressure.[2]

Note: This is a generalized protocol. The specific quantities of reagents, reaction temperature,
and time would need to be optimized for a laboratory-scale synthesis.

Applications

2,2'-Oxybisbutan-1-ol serves as a versatile molecule in various scientific and industrial fields.

o Chemical Synthesis: It is utilized as a solvent and an intermediate in organic synthesis.[2] Its
two hydroxyl groups can be further functionalized to produce a variety of derivatives.

o Polymer Chemistry: It is employed in the production of polymers, resins, and plasticizers.
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e Drug Development: Due to its biocompatibility, it is being explored for use in drug delivery
systems.[2] It can also serve as a building block for the synthesis of more complex,

biologically active molecules.

Biological Activity and Mechanism of Action
Antimicrobial Properties

Research has indicated that 2,2'-Oxybisbutan-1-ol possesses antimicrobial properties.[2] One
study demonstrated effective growth inhibition of various bacterial strains at a concentration as
low as 0.5% (v/v).[2] The proposed mechanism of action is the disruption of the microbial cell
membrane, leading to cell lysis and death.[2]

Antimicrobial Workflow

The antimicrobial action of 2,2'-Oxybisbutan-1-ol is believed to be a direct physical interaction
with the bacterial cell membrane rather than a complex signaling pathway. The following
workflow illustrates this proposed mechanism.
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Figure 2: Proposed workflow for the antimicrobial action of 2,2'-Oxybisbutan-1-ol.

Safety and Toxicology

Detailed toxicological data for 2,2'-Oxybisbutan-1-ol is limited in the available literature. For a
structurally related compound, 4-butoxybutan-1-ol, the hazards identified include being a
combustible liquid, harmful if swallowed, causing skin and serious eye irritation, and potentially
causing respiratory irritation.[3] Given the structural similarities, a cautious approach to
handling 2,2'-Oxybisbutan-1-ol is warranted, employing standard personal protective
equipment such as gloves and eye protection.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b7821101
https://www.benchchem.com/product/b15178004?utm_src=pdf-body
https://www.benchchem.com/product/b7821101
https://www.benchchem.com/product/b7821101
https://www.benchchem.com/product/b7821101
https://www.benchchem.com/product/b15178004?utm_src=pdf-body
https://www.benchchem.com/product/b15178004?utm_src=pdf-body-img
https://www.benchchem.com/product/b15178004?utm_src=pdf-body
https://www.benchchem.com/product/b15178004?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/20111
https://www.benchchem.com/product/b15178004?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15178004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

2,2'-Oxybisbutan-1-ol is a chemical compound with established utility as a solvent and
synthetic intermediate and emerging potential in biomedical applications, particularly leveraging
its antimicrobial properties. While the fundamental knowledge of its synthesis and general
characteristics is available, there is a clear need for more in-depth research to fully characterize
this molecule. The generation of comprehensive spectral data, detailed and optimized synthetic
protocols, and thorough toxicological and ecotoxicological studies would be invaluable for its
broader application by the scientific and industrial communities. Further investigation into its
antimicrobial mechanism could also lead to the development of new biocides or pharmaceutical
agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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